4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid

• IUPAC Name: 4-[[3-[(4-bromophenyl)sulfonylamino]quinoxalin-2-yl]amino]benzoic acid
• InChI: InChI=1S/C21H15BrN4O4S/c22-14-7-11-16(12-8-14)31(29,30)26-20-19(24-17-3-1-2-4-18(17)25-20)23-15-9-5-13(6-10-15)21(27)28/h1-12H,(H,23,24)(H,25,26)(H,27,28)
• InChI Key: YXNMKLBKSSVUBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)NS(=O)(=O)C3=CC=C(C=C3)Br)NC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C21H15BrN4O4S
• Molecular Weight: 499.3 g/mol

Description

4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid, also known as QNZ or E-3810, is a small molecule inhibitor that has been widely used in scientific research due to its unique pharmacological properties. QNZ has been shown to inhibit various cellular processes, including NF-κB signaling, DNA replication, and cell proliferation.

Mechanism of Action

4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid exerts its pharmacological effects by inhibiting the activity of various enzymes and proteins involved in cellular processes. The primary target of 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid is the NF-κB pathway, which is a critical signaling pathway involved in the regulation of immune responses, inflammation, and cell survival. 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid inhibits the activation of NF-κB by preventing the phosphorylation and degradation of IκBα, the inhibitor of NF-κB. This inhibition of NF-κB signaling leads to a reduction in the expression of various pro-inflammatory cytokines, chemokines, and adhesion molecules, which are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid inhibits cell proliferation, induces apoptosis, and inhibits DNA replication. In vivo studies have shown that 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has anti-tumor, anti-inflammatory, and immunomodulatory effects. 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has been demonstrated to reduce tumor growth, inhibit inflammation, and modulate immune responses in various animal models.

Advantages and Limitations for Lab Experiments

4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has several advantages as a tool for scientific research. It is a small molecule inhibitor that can be easily synthesized and modified to optimize its pharmacological properties. 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has a high specificity for NF-κB signaling, which makes it a valuable tool for studying this pathway. However, there are also some limitations to the use of 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid in lab experiments. 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has been shown to have off-target effects on other cellular processes, which can complicate data interpretation. Additionally, 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has limited solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the use of 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid in scientific research. One potential application is in the development of novel therapeutics for cancer and inflammatory diseases. 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has been shown to have anti-tumor and anti-inflammatory effects in various animal models, and further research is needed to determine its potential as a therapeutic agent. Additionally, 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid can be modified to optimize its pharmacological properties, which may lead to the development of more potent and specific inhibitors. Another future direction is in the study of the off-target effects of 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid on other cellular processes. Understanding these effects may lead to the identification of new targets for therapeutic intervention.

Scientific Research Applications

4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has been widely used in scientific research as a tool to study various cellular processes. One of the most prominent applications of 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid is in the study of NF-κB signaling, which is a critical pathway involved in the regulation of immune responses, inflammation, and cell survival. 4-[(3-{[(4-bromophenyl)sulfonyl]amino}-2-quinoxalinyl)amino]benzoic acid has been shown to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This inhibition of NF-κB signaling has been demonstrated to have therapeutic potential in various disease models, including cancer, autoimmune disorders, and inflammatory diseases.